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Compound of Interest

Compound Name: 2-Methoxyphenothiazine

Cat. No.: B10775409

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical
guantification of 2-Methoxyphenothiazine. The methods outlined below are suitable for
various applications, including quality control of pharmaceutical formulations and analysis in
biological matrices.

High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a precise and accurate method for the
guantification of 2-Methoxyphenothiazine, particularly in the context of its presence as a
related substance or impurity in pharmaceutical products containing other phenothiazine
derivatives like levomepromazine.[1][2]

Application Note:

This HPLC method is designed for the simultaneous determination of 2-
Methoxyphenothiazine, levomepromazine sulfoxide, and dextromepromazine in
levomepromazine samples.[1] The method is validated according to the International Council
for Harmonisation (ICH) guideline Q2(R1) and is suitable for the analysis of finished
pharmaceutical products and reference substances.[1]

Experimental Protocol:

a) Instrumentation:
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o HPLC system with a pump, autosampler, and UV detector.
b) Chromatographic Conditions:

o Column: Cellulose tris(4-methylbenzoate) chiral selector.[1]
o Mobile Phase: 0.1% Diethylamine in methanol.[1]

e Flow Rate: 1.0 mL/min.[1]

o Detection Wavelength: Not specified in the abstract, but typically in the UV range for
phenothiazines (e.g., 254 nm).

 Injection Volume: Not specified, typically 10-20 pL.

o Column Temperature: Ambient or controlled (e.g., 25 °C).
e Run Time: Approximately 10 minutes.[1]

c) Standard and Sample Preparation:

o Standard Stock Solution: Accurately weigh and dissolve 2-Methoxyphenothiazine reference
standard in the mobile phase to obtain a known concentration.

e Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the
desired concentration range for linearity assessment.

o Sample Solution (for Levomepromazine analysis): Dissolve the levomepromazine sample in
the mobile phase to a concentration of 0.1 mg/mL.[1]

d) Validation Parameters:

 Linearity: The method demonstrates linearity in the concentration range of 0.025-1.0% of 2-
Methoxyphenothiazine relative to a 0.1 mg/mL levomepromazine concentration.[1][2]

» Limit of Detection (LOD): The detection limit, based on a signal-to-noise ratio of 3, is in the
range of 0.002 to 0.005 pg/mL.[1]
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e Precision and Accuracy: The method is reported to be precise and accurate within the
specified concentration range.[1][2]

Quantitative Data Summary:

Parameter Value Reference

i 0.025 - 1.0% (relative to 0.1
Concentration Range _ [11[2]
mg/mL levomepromazine)

Limit of Detection (LOD) 0.002 - 0.005 pg/mL [1]

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10775409?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/29906685/
https://pubmed.ncbi.nlm.nih.gov/29906685/
https://pubmed.ncbi.nlm.nih.gov/29906685/
https://www.researchgate.net/publication/325647427_Simultaneous_Determination_of_Dextromepromazine_and_related_substances_2-Methoxyphenothiazine_and_Levomepromazine_Sulfoxide_in_Levomepromazine_on_a_Cellulose_tris_4-Methylbenzoate_Chiral_Column
https://www.benchchem.com/product/b10775409#analytical-methods-for-the-quantification-of-2-methoxyphenothiazine
https://www.benchchem.com/product/b10775409#analytical-methods-for-the-quantification-of-2-methoxyphenothiazine
https://www.benchchem.com/product/b10775409#analytical-methods-for-the-quantification-of-2-methoxyphenothiazine
https://www.benchchem.com/product/b10775409#analytical-methods-for-the-quantification-of-2-methoxyphenothiazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10775409?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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